Cas no 61330-43-6 ([1,2,4]Triazolo[1,5-c]quinazoline, 2,5-diphenyl-)

• Product Name: [1,2,4]Triazolo[1,5-c]quinazoline, 2,5-diphenyl-
• CAS No: 61330-43-6
• MF: C₂₁H₁₄N₄
• MW: 322.36266374588
• CID: 483697
• PubChem ID: 12285852
• Update Time: 2025-04-19

[1,2,4]Triazolo[1,5-c]quinazoline, 2,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-c]quinazoline, 2,5-diphenyl-
• 2,5-diphenyl-[1,2,4]triazolo[1,5-c]quinazoline
• 61330-43-6
• DTXSID60484448

• Inchi： 1S/C21H14N4/c1-3-9-15(10-4-1)19-23-21-17-13-7-8-14-18(17)22-20(25(21)24-19)16-11-5-2-6-12-16/h1-14H
• InChI Key： BMFCZVCTHKBBLM-UHFFFAOYSA-N
• SMILES： N12C(C3C=CC=CC=3)=NC3C=CC=CC=3C1=NC(C1C=CC=CC=1)=N2

Computed Properties

• Exact Mass: 322.12202
• Monoisotopic Mass: 322.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.08